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Compound of Interest

Compound Name: 2,4-Dibromoaniline

Cat. No.: B7723984

Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2,4-Dibromoaniline (CAS No: 615-57-6). It is intended to serve as a critical
resource for researchers, scientists, and professionals in drug development and chemical
synthesis. The document details key physical and chemical characteristics, presents
experimental protocols for their determination, and includes spectral data for structural
elucidation. All quantitative data are summarized in structured tables for ease of reference and
comparison.

Chemical Identity and Structure

2,4-Dibromoaniline is a halogenated aromatic amine. Its structure consists of a benzene ring
substituted with an amino group (-NHz) at position 1, and two bromine atoms at positions 2 and
4. This substitution pattern significantly influences its chemical reactivity and physical
properties.

e I[UPAC Name: 2,4-dibromoaniline

e Molecular Formula: CeHsBr2N[1][2][3]
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Molecular Weight: 250.92 g/mol [4][5]
CAS Registry Number: 615-57-6[1][2][3]
Canonical SMILES: C1=CC(=C(C=C1Br)Br)N[4]

INChl Key: DYSRXWYRUJCNFI-UHFFFAOYSA-N[2][3]

Tabulated Physicochemical Properties

The following tables summarize the key quantitative physicochemical properties of 2,4-

Dibromoaniline compiled from various sources.

ble 1: Physical and Chemical :

Property Value References
White to light

Appearance yellow/brown/grey crystals or [21[31[41[6][7]
powder

Melting Point 76.5-82.5°C [112113114]16]

- _ 264.8 °C @ 760 mmHg 156 °C

Boiling Point [L][4][5]16]
@ 24 mmHg

Density 2.0-2.26 g/lcm3 [1][4]5]16]

Water Solubility

Insoluble

(41051071

Solubility (Other)

Soluble in Methanol, Toluene

pKa (Predicted) 1.83+0.10 [41517]
LogP 3.26 - 3.38 [11[4]
Flash Point 114 °C [1]14]

Vapor Pressure

0.0095 mmHg @ 25°C

[4]

Table 2: Spectral Data Summary
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Spectral Data Type Key Information References

Spectra available in CDCIs and

1H NMR 6][81[9
DMSO-de [61[81[°]

13C NMR Spectra available in CDCls [6]119]

15N NMR Spectra available in DMSO-ds [10]
Spectra available (KBr disc,

Infrared (IR) ] [6][11]
nujol mull)

Electron lonization (El) spectra
Mass Spectrometry (MS) ) [6]
available

Experimental Protocols

This section details the methodologies for determining key physicochemical properties of solid
organic compounds like 2,4-Dibromoaniline.

Melting Point Determination

The melting point is a crucial indicator of purity. Pure crystalline solids typically exhibit a sharp
melting range of 0.5-1.0°C, whereas impurities lower the melting point and broaden the range.
[12]

Principle: A small, finely powdered sample is heated slowly, and the temperature range from
the first sign of melting (first drop of liquid) to complete liquefaction is recorded.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or DigiMelt) or Thiele tube setup

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional, for grinding crystals)
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Procedure:

o Sample Preparation: Place a small amount of dry 2,4-Dibromoaniline on a clean, dry
surface. If the sample consists of large crystals, gently crush it into a fine powder.

o Capillary Loading: Push the open end of a capillary tube into the powder. Tap the sealed end
gently on a hard surface to pack the powder down. Repeat until a packed column of 1-2 mm
height is achieved at the bottom of the tube.[13]

e Apparatus Setup: Place the loaded capillary tube into the heating block or attach it to the
thermometer in a Thiele tube apparatus.[12][14]

e Heating:

o Rapid Determination (Optional): Heat the sample rapidly to find an approximate melting
point. This helps in setting the parameters for a more accurate measurement.[12]

o Accurate Determination: Allow the apparatus to cool. Heat again, but at a slow, controlled
rate (approx. 1-2 °C per minute) as the temperature approaches the expected melting
point.[12][15]

e Observation and Recording:
o Record the temperature (T1) at which the first drop of liquid appears.
o Record the temperature (Tz2) at which the last solid crystal melts completely.[14]

o The melting point is reported as the range T1 - Ta.
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Sample Preparation Measurement Result

Start: Obtain Crush sample to Load ~2mm of powder | | _ Place tube in serve sample Record Ti (start of melt) [ Report Melting Point
2,4-Dibromoaniline Sample afine powder into capilary tube: melting point apparatus (1-2 °Clmin) hrough magnifier and T: (end of melt) as Range Tz - T

Click to download full resolution via product page

Caption: Workflow for determining the melting point of a solid organic compound.

Solubility Classification

Solubility tests provide valuable information about the functional groups present in a molecule.
The general principle "like dissolves like" is a useful guide.

Principle: The solubility of a small amount of the compound is systematically tested in a series
of solvents of varying polarity and pH to classify it.

Reagents:
e Distilled water

 Diethyl ether
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5% Sodium Hydroxide (NaOH) solution

5% Sodium Bicarbonate (NaHCOs) solution

5% Hydrochloric Acid (HCI) solution

Concentrated Sulfuric Acid (H2SOa)
Procedure:

e Initial Test (Water): In a small test tube, add ~25 mg of 2,4-Dibromoaniline. Add 0.75 mL of
distilled water in portions, shaking vigorously after each addition. Observe if the compound
dissolves.[16]

o Ether Test: If the compound is water-soluble, repeat the test with diethyl ether to assess its
polarity.

» Acid/Base Tests (for water-insoluble compounds):
o 5% NaOH: Test the solubility in 5% NaOH. Solubility indicates an acidic functional group.

o 5% NaHCOs: If soluble in NaOH, test in 5% NaHCOs. Solubility here indicates a strong
acid.

o 5% HCI: If insoluble in NaOH, test solubility in 5% HCI. Solubility indicates the presence of
a basic group (like an amine).[16][17]

o Concentrated H2SOa: If the compound is insoluble in water, dilute acid, and dilute base, and
contains no nitrogen or sulfur, its solubility in cold, concentrated sulfuric acid is tested.
Solubility (often with a color change) suggests the presence of a neutral compound with a
functional group containing oxygen, or an alkene/alkyne.

Given that 2,4-Dibromoaniline is an amine, it is expected to be insoluble in water but soluble
in 5% HCI.
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Start: Place ~25mg
of sample in test tube

Solubility Tests

)\

Add 0.75mL Water Add 0.75mL 5% HCI Add 0.75mL 5% NaOH Add 0.75mL conc. H2SOa
Shake vigorously Shake vigorously Shake vigorously (Use with caution)

Insoluble /nsuluble Insoluble

Classification

Soluble?
(Organic Base, e.g., Amine)

Soluble?
(Acidic Compound)

Soluble?
(Polar functional group)

Soluble?
(Neutral Compound)

Click to download full resolution via product page
Caption: Logical workflow for the solubility classification of an organic compound.

Applications in Research and Development

2,4-Dibromoaniline serves as a versatile intermediate in organic synthesis. Its primary
applications are found in the manufacturing of:

* Pharmaceuticals: It is used in the preparation of various active pharmaceutical ingredients
(APIs), including glycopeptides and targeted bifunctional degraders.[4][5]

o Agrochemicals: It acts as a building block for certain pesticides.[6][7]
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e Dyes and Materials: The compound is a precursor in the synthesis of dyes and specialty
polymers.[6]

e Cross-Coupling Reactions: In medicinal chemistry, it is a substrate for palladium-catalyzed
cross-coupling reactions to construct more complex molecules.[4][6]

Safety and Handling

2,4-Dibromoaniline is classified as toxic if swallowed and causes skin and eye irritation. It may
also cause respiratory irritation.

e Hazard Codes: T, Xn, Xi, N[4][5]
e Risk Statements: R20/21/22, R25, R33, R36/37/38, R51/53[4][6]
o Safety Statements: S26, S45, S61, S36/37/39[4][6]

e Handling: Use appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat. Handle in a well-ventilated area or a fume hood to avoid inhalation
of dust.

o Storage: Store in a cool, dry place below +30°C, away from incompatible materials.[4][5] It
should be stored under an inert atmosphere as it can be air-sensitive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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